2,4-D isopropyl ester

• CAS No.: 94-11-1
• Product Name: 2,4-D isopropyl ester
• Molecular Formula: C11H12Cl2O3
• Molecular Weight: 263.11 g/mol
• IUPAC Name: propan-2-yl 2-(2,4-dichlorophenoxy)acetate
• Standard InChI: InChI=1S/C11H12Cl2O3/c1-7(2)16-11(14)6-15-10-4-3-8(12)5-9(10)13/h3-5,7H,6H2,1-2H3
• Standard InChIKey: WHOKDONDRZNCBC-UHFFFAOYSA-N
• Impurities: /SRP/: Impurities are carried over from substrates, 2,4-D and isopropyl alcohol, during synthesis.; SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/
• SMILES: CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Canonical SMILES: CC(C)OC(=O)COC1=C(C=C(C=C1)Cl)Cl
• Boiling Point: 30 °C @ 1 mm Hg
• Colorform: Liquid; Colorless /SRP: dependent on purity/; May be a solid if pure.
• Density: 1.255-1.270 @ 25 °C/25 °C
• Flash Point: Greater than 175 °F (open cup) /2,4-D esters/
• Melting Point: 5.0 °C; 5-10 °C and 20-25 °C (two forms)
• Shelf Life: Shelf life of ester formulations varies, depending on the emulsifying system. Some retain satisfactory emulsifying properties after 3 yr. /2,4-D ester salt/
• Solubility: 1.42e-04 M; Sol in alcohols and most oils /SRP: depends on pH; will hydrolyze at alkaline ph on prolonged standing/; Soluble in oil; In water, 37.3 mg/l (temperature not specified)
• Synonyms: Esteron 44, 2.4-Dichlorophenoxy acetic acid-isopropyl ester
• Vapor Pressure: 2.32e-04 mmHg; 2.32X10-4 mm Hg @ 25 °C
• PubChem Compound: 7173
• Last Modified: Nov 12 2021